Cas no 62749-39-7 (3,4'-Bipyridine, 6-ethoxy-5-nitro-)

• Product Name: 3,4'-Bipyridine, 6-ethoxy-5-nitro-
• CAS No: 62749-39-7
• MF: C₁₂H₁₁N₃O₃
• MW: 245.234042406082
• CID: 433263
• PubChem ID: 23339779
• Update Time: 2025-04-19

3,4'-Bipyridine, 6-ethoxy-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 3,4'-Bipyridine, 6-ethoxy-5-nitro-
• 2-ethoxy-3-nitro-5-pyridin-4-ylpyridine
• SCHEMBL11458373
• 62749-39-7
• DTXSID70633102
• 6-Ethoxy-5-nitro-3,4'-bipyridine

• Inchi： 1S/C12H11N3O3/c1-2-18-12-11(15(16)17)7-10(8-14-12)9-3-5-13-6-4-9/h3-8H,2H2,1H3
• InChI Key： WVHXWVYBBTZKSN-UHFFFAOYSA-N
• SMILES： O(CC)C1C(=CC(=CN=1)C1C=CN=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 245.08013
• Monoisotopic Mass: 245.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• PSA: 78.15